N-[3-(acetylamino)phenyl]-1-(4-fluorobenzoyl)-4-piperidinecarboxamide

• IUPAC Name: N-(3-acetamidophenyl)-1-(4-fluorobenzoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C21H22FN3O3/c1-14(26)23-18-3-2-4-19(13-18)24-20(27)15-9-11-25(12-10-15)21(28)16-5-7-17(22)8-6-16/h2-8,13,15H,9-12H2,1H3,(H,23,26)(H,24,27)
• InChI Key: SZMZEJUEUJOZEM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)C2CCN(CC2)C(=O)C3=CC=C(C=C3)F
• Molecular Formula: C21H22FN3O3
• Molecular Weight: 383.4 g/mol

Description

N-[3-(acetylamino)phenyl]-1-(4-fluorobenzoyl)-4-piperidinecarboxamide, commonly known as AF-DX 384, is a potent and selective M2 muscarinic receptor antagonist. It was first synthesized in the late 1980s and has since been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

AF-DX 384 exerts its pharmacological effects by selectively blocking the M2 muscarinic receptor subtype, which is predominantly expressed in the heart, smooth muscle, and certain regions of the brain. This receptor subtype is involved in the regulation of various physiological processes, including heart rate, smooth muscle contraction, and neurotransmitter release.
Biochemical and Physiological Effects:
AF-DX 384 has been shown to have several biochemical and physiological effects, including an increase in heart rate and contractility, relaxation of smooth muscle, and modulation of neurotransmitter release in the brain. These effects are directly related to the blockade of the M2 muscarinic receptor subtype.

Advantages and Limitations for Lab Experiments

AF-DX 384 has several advantages as a research tool, including its high selectivity for the M2 muscarinic receptor subtype, which allows for the specific investigation of this receptor's role in various physiological and pathological processes. However, its limitations include its relatively short half-life and the need for careful dosing to avoid off-target effects.

Future Directions

Future research on AF-DX 384 may focus on its potential therapeutic applications in various diseases, including cardiovascular disease, neurological disorders, and cancer. Additionally, further investigation into the mechanisms of action of AF-DX 384 and its effects on other physiological processes may provide new insights into the role of muscarinic receptors in health and disease.

Scientific Research Applications

AF-DX 384 has been widely used as a research tool for investigating the role of M2 muscarinic receptors in various physiological and pathological processes. It has been shown to be effective in blocking the inhibitory effects of acetylcholine on the heart, leading to an increase in heart rate and contractility. It has also been found to modulate the release of neurotransmitters in the brain, which may have implications for the treatment of neurological disorders such as Alzheimer's disease.